Deoxyarteannuin B
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Overview
Description
Deoxyarteannuin B is a natural product found in Artemisia annua with data available.
Scientific Research Applications
Isolation and Structure Determination
Deoxyarteannuin B, along with dihydro-deoxyarteannuin B, was isolated from Artemisia annua. Their structures were determined primarily using two-dimensional NMR spectroscopy. These compounds, along with other natural products like epi-deoxyarteannuin B and isoannulide, were suggested to be formed by autoxidation reactions (Sy & Brown, 2001).
Biotransformation Studies
The biotransformation of dihydro-epi-deoxyarteannuin B was explored using suspension-cultured cells of Averrhoa carambola. This study led to the discovery of novel sesquiterpenes with significant antitumor activities against K562 and HeLa cell lines (Li et al., 2012).
Synthesis and Conversion Processes
A method for the conversion of dihydroartemisinic acid into dihydro-epi-deoxyarteannuin B was developed. This transformation is significant for accessing potent antimalarial trioxanes from artemisinic acid (Chen, Hao, & Wu, 2015).
In Vivo Metabolism
In vivo transformations of dihydro-epi-deoxyarteannuin B in Artemisia annua plants were studied. This research proposed enzymatically-mediated processes and spontaneous autoxidation pathways for the in vivo transformations of this compound (Brown & Sy, 2007).
Phytochemical Analysis
A comprehensive phytochemical analysis of Artemisia annua revealed over 80 natural products, including epi-deoxyarteannuin B. This analysis provided insights into the chemotypes of A. annua and their sesquiterpene profiles (Czechowski et al., 2018).
Biosynthesis Enhancement
The biosynthesis of artemisinin and its analogs from dihydroartemisinic acid in Artemisia annua cultured cells was investigated. Dihydro-epi-deoxyarteannuin B played a role in enhancing gene expression related to artemisinin biosynthesis (Zhu et al., 2014).
properties
CAS RN |
78092-22-5 |
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Product Name |
Deoxyarteannuin B |
Molecular Formula |
C15H20O2 |
Molecular Weight |
232.32 g/mol |
IUPAC Name |
(3aS,6R,6aS,10aS)-6,9-dimethyl-3-methylidene-4,5,6,6a,7,8-hexahydro-3aH-benzo[h][1]benzofuran-2-one |
InChI |
InChI=1S/C15H20O2/c1-9-4-6-12-10(2)5-7-13-11(3)14(16)17-15(12,13)8-9/h8,10,12-13H,3-7H2,1-2H3/t10-,12+,13+,15-/m1/s1 |
InChI Key |
FRCNDCUEKFCJQI-GVUJHPQVSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@H]2C(=C)C(=O)O[C@]23[C@H]1CCC(=C3)C |
SMILES |
CC1CCC2C(=C)C(=O)OC23C1CCC(=C3)C |
Canonical SMILES |
CC1CCC2C(=C)C(=O)OC23C1CCC(=C3)C |
synonyms |
arteannuin B, deoxy deoxyarteannuin B dihydro-deoxyarteannuin B |
Origin of Product |
United States |
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